2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one

• CAS No.: 17622-26-3
• Product Name: 2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one
• Molecular Formula: C15H19NO9
• Molecular Weight: 357.31 g/mol
• IUPAC Name: 7-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C15H19NO9/c1-22-6-2-3-7-8(4-6)23-15(13(21)16-7)25-14-12(20)11(19)10(18)9(5-17)24-14/h2-4,9-12,14-15,17-20H,5H2,1H3,(H,16,21)/t9-,10-,11+,12-,14+,15?/m1/s1
• Standard InChIKey: PMBZSEOAOIYRMW-XGHDNVSXSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)NC(=O)C(O2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• SMILES: COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O
• Description: HMBOA beta-D-glucoside is a beta-D-glucoside derived from 2-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine. It has a role as a mouse metabolite and a rat metabolite. It is a beta-D-glucoside, a benzoxazine, an aromatic ether and a monosaccharide derivative. It derives from a HBOA.
• Synonyms: 2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one
• PubChem Compound: 161229
• Last Modified: Dec 23 2021